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Introduction
Oxidative stress, a state of imbalance between the production of reactive oxygen species

(ROS) and the body's ability to detoxify these reactive intermediates, is implicated in a wide

range of human diseases. Consequently, the accurate measurement of plasma oxidative

capacity is crucial for understanding disease pathogenesis and for the development of novel

therapeutic interventions. The N,N-dimethyl-p-phenylenediamine (DMPD) assay is a

spectrophotometric method used to determine the total antioxidant capacity of a sample. This

method is valued for being relatively simple, rapid, and inexpensive.[1][2][3]

The principle of the DMPD assay is centered on the formation of a stable and colored DMPD

radical cation (DMPD•+). In an acidic environment and in the presence of an oxidizing agent,

DMPD is converted to this radical cation, which has a distinct absorbance maximum.

Antioxidant compounds present in a sample, such as plasma, donate a hydrogen atom to the

DMPD•+, quenching the color. The degree of decolorization is proportional to the amount of

antioxidants present in the sample. This reaction is typically rapid, with a stable endpoint,

making it suitable for the analysis of numerous samples.
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The DMPD assay can be used to measure the total antioxidant capacity by quantifying the

ability of a sample to scavenge the DMPD radical cation. Alternatively, a modified version of the

assay can be employed to measure the oxidant potential of plasma, where the plasma's

inherent oxidizing components react with DMPD to produce the colored radical.[4][5] The

results are often expressed as Trolox equivalents (TEAC), a water-soluble analog of vitamin E,

which allows for standardization and comparison across different studies.[6]

Chemical Reaction Pathway
The fundamental chemical reactions involved in the DMPD assay for measuring antioxidant

capacity are as follows:

Formation of the DMPD Radical Cation (DMPD•+): DMPD (colorless) + Oxidizing Agent ⟶

DMPD•+ (colored)

Scavenging of the DMPD•+ by an Antioxidant (AOH): DMPD•+ (colored) + AOH ⟶ DMPD

(colorless) + AO•

The decrease in absorbance of the DMPD•+ is measured spectrophotometrically and is directly

proportional to the antioxidant capacity of the sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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